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Compound of Interest

Compound Name: 3-Acetyl-1-propanol

Cat. No.: B125399 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and

disposal of 3-Acetyl-1-propanol (CAS No. 1071-73-4). Adherence to these procedures is

essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Immediate Precautions
3-Acetyl-1-propanol is classified as a Category 3 flammable liquid and a Category 2A eye

irritant.[1] It is crucial to handle this chemical in a well-ventilated area and away from any

sources of ignition such as open flames, sparks, or hot surfaces.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Acetyl-1-propanol to minimize exposure

and ensure personal safety.
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Protection Type Specific Recommendations Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or NIOSH standards.

Protects against splashes that

can cause serious eye

irritation.[2][3]

Hand Protection

For full contact: Butyl rubber

gloves (minimum 0.3 mm

thickness, >480 min

breakthrough time). For splash

contact: Nitrile rubber gloves

(minimum 0.2 mm thickness,

>30 min breakthrough time).[3]

Always inspect gloves before

use and dispose of

contaminated gloves according

to regulations.[3]

Provides a barrier against skin

contact, which may cause

irritation upon prolonged

exposure.[2]

Skin and Body Protection

A long-sleeved laboratory coat

should be worn.[2] For larger

quantities or where splashing

is likely, flame-retardant and

antistatic protective clothing is

recommended.

Protects skin from accidental

contact and prevents

contamination of personal

clothing.

Respiratory Protection

Typically not required when

handled in a well-ventilated

area or a chemical fume hood.

[2] If ventilation is inadequate

and vapors may be inhaled, a

NIOSH-approved respirator

with an organic vapor (OV)

cartridge (black color code) is

required.[2][4][5][6]

Prevents irritation of the

respiratory tract from inhalation

of vapors.[2]

Safe Handling and Storage Protocol
Operational Steps:
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Preparation: Ensure a well-ventilated area, preferably a chemical fume hood, is operational.

[2] Clear the workspace of all ignition sources.[2]

Equipment: Use containers that can be properly grounded during transfer to prevent static

discharge.[2]

Handling: Avoid direct contact with skin and eyes.[2] Do not eat, drink, or smoke in the

handling area.[2]

Storage: Store in a cool, dry, and well-ventilated location, away from direct sunlight and

incompatible materials such as strong oxidizing agents.[1][2] Keep containers tightly sealed.

Recommended storage temperature is below 25°C.[2]

Emergency and First Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://www.aozunasia.com/wp-content/uploads/2025/08/3-acetyl-1-propanol-CAS-No.1071-73-4.pdf
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]

Seek medical attention if irritation persists.[2]

Skin Contact
Wash the affected area with soap and water.[2]

Remove contaminated clothing.

Inhalation

Move the individual to fresh air.[2] If breathing is

difficult, provide respiratory support and seek

medical attention.

Ingestion

Do NOT induce vomiting.[4] Rinse the mouth

with water and seek immediate medical

attention.[4]

Fire

For small fires, use alcohol-resistant foam, dry

chemical powder, or carbon dioxide.[3][4] Large

amounts of water may be ineffective.[3][4] Wear

self-contained breathing apparatus (SCBA) for

firefighting.[3][4]

Spill

Remove all ignition sources.[4] Ventilate the

area. Absorb the spill with an inert material and

place it in a suitable, closed container for

disposal.[3][4] Do not allow the chemical to

enter drains.[1][3][4]

Disposal Plan
All waste containing 3-Acetyl-1-propanol must be treated as hazardous waste.

Collection: Collect waste in a clearly labeled, sealed container.

Disposal: Dispose of the waste through a licensed professional waste disposal service in

accordance with local, regional, and national regulations.[1][2][3] Do not dispose of it in

drains or the environment.[1][2][3] Contaminated packaging should be disposed of as

unused product.[4]
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Chemical and Physical Properties
Property Value

Molecular Formula C5H10O2[2]

Molecular Weight 102.13 g/mol [2]

Appearance Colorless to light yellow liquid[2]

Boiling Point 144-145 °C at 100 mmHg

Density Approximately 0.975 g/cm³[2]

Solubility Miscible with water[2]

Vapor Pressure 0.44 kPa at 25°C[2]

Auto-ignition Temperature Approximately 330°C[2]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for the safe handling of 3-Acetyl-1-
propanol.
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Preparation Phase

Handling Phase
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Acetyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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